Cas no 957212-28-1 (Benzenepropanal, 2,6-dibroMo-)

• Product Name: Benzenepropanal, 2,6-dibroMo-
• CAS No: 957212-28-1
• MF: C₉H₈Br₂O
• MW: 291.967221260071
• CID: 832808
• PubChem ID: 59009880
• Update Time: 2025-09-27

Benzenepropanal, 2,6-dibroMo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2,6-dibroMo-
• 2,6-DIBROMO-BENZENEPROPANAL
• 3-(2,6-Dibromophenyl)propanal
• SCHEMBL4036052
• 957212-28-1

• Inchi： 1S/C9H8Br2O/c10-8-4-1-5-9(11)7(8)3-2-6-12/h1,4-6H,2-3H2
• InChI Key： DGDRQCBWVKHZRV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CCC=O)Br

Computed Properties

• Exact Mass: 291.89214g/mol
• Monoisotopic Mass: 289.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.733
• Boiling Point: 314.3°C at 760 mmHg
• Flash Point: 103.6°C
• Refractive Index: 1.579

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes